Cas no 3665-08-5 (4-(cyanomethyl)benzene-1-sulfonamide)

• Product Name: 4-(cyanomethyl)benzene-1-sulfonamide
• CAS No: 3665-08-5
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD01657736
• CID: 306644
• PubChem ID: 199070
• Update Time: 2025-04-19

4-(cyanomethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-(cyanomethyl)-
• Benzenesulfonamide,p-(cyanomethyl);4-Cyanmethyl-benzolsulfonamid;p-(Cyanomethyl)benzenesulfonamide;4-cyanomethyl-benzenesulfonic acid amide;4-Sulfamoyl-phenylacetonitril;4-Cyanmethyl-benzolsulfonsaeure-amid;
• 4-(cyanomethyl)benzene-1-sulfonamide
• 3665-08-5
• 4-(CYANOMETHYL)-BENZENESULFONAMIDE
• AKOS011585774
• Benzenesulfonamide,4-(cyanomethyl)-(9ci)
• 3-11-00-00687 (Beilstein Handbook Reference)
• DTXSID70190109
• Benzenesulfonamide, p-(cyanomethyl)-
• p-(Cyanomethyl)benzenesulfonamide
• EN300-274541
• BRN 2805595
• SCHEMBL5635594

• MDL： MFCD01657736
• Inchi： 1S/C8H8N2O2S/c9-6-5-7-1-3-8(4-2-7)13(10,11)12/h1-4H,5H2,(H2,10,11,12)
• InChI Key： KMDZAPVMOLFJLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC#N)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 196.03100
• Monoisotopic Mass: 196.030648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.3

Experimental Properties

• Density: 1.357
• Boiling Point: 418.5°Cat760mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.584
• PSA: 92.33000
• LogP: 2.18118